Cas no 72221-85-3 ((2,4,5-trimethylphenyl)methanamine)

• Product Name: (2,4,5-trimethylphenyl)methanamine
• CAS No: 72221-85-3
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 575954
• PubChem ID: 248476
• Update Time: 2025-05-04

(2,4,5-trimethylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2,4,5-trimethyl-
• (2,4,5-trimethylphenyl)methanamine
• 2,4,5-Trimethylbenzylamine
• 1-(2,4,5-trimethylphenyl)methanamine
• 2,4,5-trimethyl-benzylamine
• AC1L6MFN
• AC1Q545S
• CTK5D5737
• KST-1B9315
• NCIOpen2_000071
• NSC65615
• 72221-85-3
• EN300-108208
• SCHEMBL14957365
• DTXSID50289924
• NSC-65615

• MDL： MFCD06213792
• Inchi： 1S/C10H15N/c1-7-4-9(3)10(6-11)5-8(7)2/h4-5H,6,11H2,1-3H3
• InChI Key： PDHGIVRQQZJDAA-UHFFFAOYSA-N
• SMILES： NCC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 2.77080

Additional information on (2,4,5-trimethylphenyl)methanamine

(2,4,5-Trimethylphenyl)Methanamine (CAS No. 72221-85-3): A Comprehensive Overview

(2,4,5-Trimethylphenyl)methanamine, identified by the CAS registry number 72221-85-3, is a chemical compound that has garnered attention in various scientific and industrial domains. This compound is classified as an aromatic amine, with its structure comprising a methanamine group attached to a 2,4,5-trimethylphenyl ring. The molecule's unique configuration imparts distinctive chemical properties that make it valuable in numerous applications.

The synthesis of (2,4,5-trimethylphenyl)methanamine typically involves nucleophilic substitution reactions or reductive amination processes. Recent advancements in catalytic methods have enhanced the efficiency of these reactions, enabling the production of higher purity compounds. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction kinetics and improve yields. These developments underscore the compound's potential for large-scale industrial production.

In terms of physical properties, (2,4,5-trimethylphenyl)methanamine exhibits a melting point of approximately 60°C and a boiling point around 160°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating its resistance to degradation under mild reaction conditions.

The chemical versatility of (2,4,5-trimethylphenyl)methanamine has led to its application in pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, recent studies have highlighted its role in the development of anti-inflammatory agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry.

In the agrochemical sector, (2,4,5-trimethylphenyl)methanamine is employed as an intermediate in the production of herbicides and fungicides. Its structural features allow for selective interactions with target enzymes, enhancing the efficacy of these agricultural chemicals. Furthermore, its use in polymer chemistry has been explored for the development of novel materials with improved mechanical properties.

Recent research has focused on optimizing the catalytic cycles involving (2,4,5-trimethylphenyl)methanamine. For example, studies have demonstrated its utility as a chiral auxiliary in asymmetric synthesis reactions. This approach enables the production of enantiomerically enriched compounds with high optical purity—a critical requirement in drug development.

The environmental impact of (2,4,5-trimethylphenyl)methanamine has also been a topic of interest. Assessments conducted under regulatory guidelines indicate that this compound degrades efficiently under aerobic conditions without posing significant risks to aquatic ecosystems. These findings are crucial for ensuring sustainable practices in its manufacturing and application.

In conclusion, (2,4,5-trimethylphenyl)methanamine (CAS No. 72221-85-3) stands out as a versatile and valuable compound with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses and improve synthetic methodologies surrounding this molecule.